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Compound of Interest

Compound Name: Dibromoiodomethane

Cat. No.: B121520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dibromoiodomethane, a

trihalomethane of interest in environmental science and chemical synthesis. The document

details its chemical identity, physical properties, synthesis protocols, and natural occurrence.

Chemical Identity: IUPAC Name and Synonyms
The nomenclature of a chemical compound is critical for unambiguous identification in research

and development. The standard name for the compound with the chemical formula CHBr₂I is

designated by the International Union of Pure and Applied Chemistry (IUPAC).

The preferred IUPAC name for this compound is Dibromo(iodo)methane[1][2].

In literature and commercial databases, dibromoiodomethane is also known by several

synonyms. These include:

DIBROMOIODOMETHANE[2]

Methane, dibromoiodo-[2]

DBIM

CAS Number: 593-94-2
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Physicochemical Properties
A summary of the key physical and chemical properties of dibromoiodomethane is presented

in Table 1. These properties are essential for its handling, application in experimental settings,

and understanding its environmental fate.

Property Value Source

Chemical Formula CHBr₂I

Molar Mass 299.731 g·mol⁻¹

Appearance Dark red to dark brown oil

Density 3.3 g/cm³

Boiling Point 185.9 °C (366.6 °F; 459.0 K)

Flash Point 66.2 °C

Data presented for materials in their standard state (at 25 °C [77 °F], 100 kPa).

Experimental Protocols
A documented method for the synthesis of dibromoiodomethane involves the reaction of

bromoform with sodium hypoiodite. The sodium hypoiodite is generated in situ.

Methodology:

Sodium hypoiodite is generated in situ through the reaction of sodium hypochlorite with

potassium iodide under alkaline conditions.

Bromoform (CHBr₃) is then reacted with the freshly prepared sodium hypoiodite.

The reaction mixture is allowed to react for a specified period. One study noted a reaction

time of 24 hours.

Product analysis from one variation of this procedure indicated that dibromoiodomethane
was the major product.
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Caption: Synthesis of Dibromoiodomethane from Bromoform.

Occurrence and Formation
Dibromoiodomethane has been identified in natural sources, specifically in red algae. Species

such as Asparagopsis armata and Asparagopsis taxiformis are known to contain this

compound.

Dibromoiodomethane is recognized as a disinfection byproduct (DBP) formed during the

chlorination of drinking water. Its formation is particularly noted when the source water contains

bromide and iodide ions. The presence of these halides leads to the formation of mixed-

halogen trihalomethanes during the disinfection process.
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Caption: Formation of Dibromoiodomethane as a Disinfection Byproduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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